2-{1-[2-(4-fluorophenoxy)acetyl]-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl}-N-(4-methoxyphenyl)acetamide

Specification

• Molecular Formula: C25H22FN3O5
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 2-[1-[2-(4-fluorophenoxy)acetyl]-3-oxo-2,4-dihydroquinoxalin-2-yl]-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C25H22FN3O5/c1-33-18-12-8-17(9-13-18)27-23(30)14-22-25(32)28-20-4-2-3-5-21(20)29(22)24(31)15-34-19-10-6-16(26)7-11-19/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,32)
• Standard InChI Key: QYLJISFSNRNTPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2C(=O)COC4=CC=C(C=C4)F

Introduction

2-{1-[2-(4-fluorophenoxy)acetyl]-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl}-N-(4-methoxyphenyl)acetamide is a complex organic compound belonging to the class of tetrahydroquinoxalines. This compound is notable for its potential pharmacological applications, particularly in the fields of medicinal chemistry and drug development. It features a tetrahydroquinoxaline core, which is a bicyclic structure known for its biological activity.

Synthesis

The synthesis of 2-{1-[2-(4-fluorophenoxy)acetyl]-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl}-N-(4-methoxyphenyl)acetamide typically involves several key steps. These steps require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity of the final product. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize intermediates and the final compound.

Biological Activity and Potential Applications

Research suggests that compounds with similar structures may act as inhibitors or modulators in various biochemical pathways. For instance, they may influence signaling pathways related to inflammation or cancer cell proliferation. The presence of the 4-fluorophenoxy and 4-methoxyphenyl substituents enhances its biological activity, making it a candidate for further research into therapeutic uses.

Potential Applications:

• Medicinal Chemistry: Potential applications in drug development due to its biological activity.

• Pharmacology: May influence pathways related to inflammation or cancer cell proliferation.

Chemical Behavior and Reactions

Understanding the chemical behavior of this compound requires knowledge of reaction mechanisms and kinetics. Spectroscopic methods are used to monitor changes in concentration over time. The compound can undergo several chemical reactions, often requiring specific solvents and conditions for optimal yields and selectivity.